Cas no 1803983-26-7 (4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1803983-26-7
• MF: C₈H₄F₃N₃O₃
• MW: 247.130871772766
• CID: 4911019
• Update Time: 2025-10-12

4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F3N3O3/c9-8(10,11)17-5-1-3(13)6(7(15)16)4(2-12)14-5/h1H,(H2,13,14)(H,15,16)
• InChI Key： ALACBPLAVFZPPR-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(C(=O)O)=C(C#N)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.8
• Topological Polar Surface Area: 109

Additional information on 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Research Brief on 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1803983-26-7)

4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS: 1803983-26-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and cyano functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The structural uniqueness of 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid lies in its ability to act as a versatile scaffold for medicinal chemistry. The presence of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, making it an attractive candidate for optimizing pharmacokinetic properties. Meanwhile, the cyano and carboxylic acid functionalities provide reactive sites for further derivatization, enabling the creation of diverse molecular libraries for high-throughput screening.

Recent research has focused on the synthesis and biological evaluation of derivatives based on this core structure. A study published in the Journal of Medicinal Chemistry (2023) demonstrated the compound's efficacy as a precursor for novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The synthesized derivatives exhibited potent inhibitory activity against mutant EGFR isoforms, which are often implicated in non-small cell lung cancer (NSCLC). These findings underscore the compound's potential in addressing drug-resistant cancer phenotypes.

In addition to its oncological applications, 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid has been explored for its antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional beta-lactam antibiotics.

The synthetic routes to 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid have also been a subject of optimization. Recent advancements in flow chemistry have enabled more efficient and scalable production of this intermediate, as detailed in a 2023 Organic Process Research & Development publication. The improved synthetic protocols not only enhance yield but also reduce the environmental impact associated with traditional batch processes, aligning with the principles of green chemistry.

Looking forward, the versatility of 4-Amino-2-cyano-6-(trifluoromethoxy)pyridine-3-carboxylic acid positions it as a valuable building block for future drug discovery efforts. Its unique combination of functional groups offers multiple vectors for structural modification, allowing medicinal chemists to fine-tune biological activity and selectivity. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics for challenging disease targets.